Cas no 303146-50-1 (5-acetyl-6-methyl-2-(phenylthio)nicotinonitrile)

• Product Name: 5-acetyl-6-methyl-2-(phenylthio)nicotinonitrile
• CAS No: 303146-50-1
• MF: C₁₅H₁₂N₂OS
• MW: 268.333581924438
• MDL: MFCD00793193
• CID: 5155723
• Update Time: 2026-03-04

5-acetyl-6-methyl-2-(phenylthio)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-6-methyl-2-(phenylthio)nicotinonitrile

• MDL： MFCD00793193
• Inchi： 1S/C15H12N2OS/c1-10-14(11(2)18)8-12(9-16)15(17-10)19-13-6-4-3-5-7-13/h3-8H,1-2H3
• InChI Key： WNANIVUJPCGBCS-UHFFFAOYSA-N
• SMILES： C1(SC2=CC=CC=C2)=NC(C)=C(C(C)=O)C=C1C#N

Additional information on 5-acetyl-6-methyl-2-(phenylthio)nicotinonitrile

Comprehensive Overview of 5-acetyl-6-methyl-2-(phenylthio)nicotinonitrile (CAS No. 303146-50-1): Properties, Applications, and Industry Insights

5-acetyl-6-methyl-2-(phenylthio)nicotinonitrile (CAS No. 303146-50-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This nicotinonitrile derivative belongs to the class of heterocyclic compounds, characterized by a pyridine ring substituted with acetyl, methyl, phenylthio, and nitrile functional groups. Its molecular formula C₁₅H₁₂N₂OS and molecular weight of 268.34 g/mol make it a versatile intermediate for synthesizing more complex molecules.

The compound's structural motif is particularly valuable in medicinal chemistry, where researchers are actively exploring its potential as a kinase inhibitor scaffold. Recent studies suggest that modifications of the 5-acetyl-6-methyl-2-(phenylthio)nicotinonitrile core structure could yield compounds with selective activity against various disease targets. The presence of both electron-withdrawing (nitrile) and electron-donating (methyl) groups creates interesting electronic properties that influence its reactivity and binding characteristics.

In synthetic chemistry, 303146-50-1 serves as a valuable building block for constructing nitrogen-containing heterocycles, which are prevalent in many FDA-approved drugs. The phenylthio group offers opportunities for further functionalization through various coupling reactions, while the acetyl moiety provides a handle for condensation reactions. These features make it particularly useful in combinatorial chemistry approaches for drug discovery.

The compound's physicochemical properties have been the subject of recent investigations. With a calculated LogP of 2.89, 5-acetyl-6-methyl-2-(phenylthio)nicotinonitrile demonstrates moderate lipophilicity, suggesting reasonable membrane permeability - a desirable trait for drug candidates. Its hydrogen bond acceptor count (4) and hydrogen bond donor count (0) fall within ranges typically associated with good oral bioavailability, making it attractive for pharmaceutical development.

Current research trends highlight the compound's potential in addressing drug-resistant pathogens, a major global health concern. Scientists are exploring derivatives of 303146-50-1 as potential antimicrobial agents, particularly against Gram-positive bacteria and certain fungal strains. The compound's ability to interfere with microbial signal transduction pathways without showing cytotoxicity to mammalian cells makes it a promising candidate for further development.

From a commercial perspective, the demand for 5-acetyl-6-methyl-2-(phenylthio)nicotinonitrile has been steadily increasing, particularly from contract research organizations (CROs) and pharmaceutical intermediates suppliers. The global market for such fine chemicals is projected to grow significantly, driven by the expanding drug discovery sector and increased investment in precision medicine approaches.

Quality control aspects of CAS 303146-50-1 are crucial for research applications. Reputable suppliers typically provide the compound with >98% purity, verified by HPLC analysis and mass spectrometry. Proper storage conditions (typically 2-8°C under inert atmosphere) are essential to maintain stability, as the acetyl group may be susceptible to hydrolysis under extreme conditions.

Environmental and safety considerations for handling 5-acetyl-6-methyl-2-(phenylthio)nicotinonitrile follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. The compound should be processed in well-ventilated areas, following established chemical hygiene plans.

Future research directions for 303146-50-1 derivatives may focus on their application in neurological disorders, as preliminary studies suggest activity against certain neurotransmitter receptors. The compound's ability to cross the blood-brain barrier makes it particularly interesting for developing treatments for neurodegenerative diseases, a rapidly growing therapeutic area with significant unmet medical needs.

For synthetic chemists and researchers working with 5-acetyl-6-methyl-2-(phenylthio)nicotinonitrile, understanding its structure-activity relationships (SAR) is crucial. Systematic modification of each functional group - the acetyl at position 5, methyl at position 6, phenylthio at position 2, and nitrile group - can lead to compounds with dramatically different biological profiles. This tunability makes it a valuable scaffold in fragment-based drug design strategies.

The analytical characterization of CAS 303146-50-1 typically involves multiple techniques. Nuclear Magnetic Resonance (NMR) spectroscopy (both ¹H and ¹³C) confirms the structure, while Fourier-transform infrared spectroscopy (FTIR) verifies the presence of characteristic functional groups. High-resolution mass spectrometry (HRMS) provides confirmation of molecular weight and formula, essential for quality assurance in research applications.

In the context of green chemistry initiatives, researchers are developing more sustainable synthetic routes to 5-acetyl-6-methyl-2-(phenylthio)nicotinonitrile. Recent advances include catalytic methods that reduce the need for hazardous reagents and solvent-free reactions that minimize waste generation. These developments align with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis of key intermediates.

The intellectual property landscape surrounding 303146-50-1 and its derivatives is evolving rapidly. Several patents have been filed covering specific derivatives for various therapeutic applications, particularly in the areas of metabolic disorders and inflammatory conditions. Researchers should conduct thorough patent searches before developing new applications to avoid infringement issues.

From a regulatory perspective, 5-acetyl-6-methyl-2-(phenylthio)nicotinonitrile is currently not listed on any major controlled substances inventories, making it accessible for legitimate research purposes. However, researchers should stay informed about changing regulations, particularly concerning precursor chemicals in different jurisdictions, to ensure compliance with all applicable laws.